Cas no 953915-09-8 (N-3-(2-phenylmorpholin-4-yl)propyl-2-(trifluoromethyl)benzamide)

• Product Name: N-3-(2-phenylmorpholin-4-yl)propyl-2-(trifluoromethyl)benzamide
• CAS No: 953915-09-8
• MF: C₂₁H₂₃F₃N₂O₂
• MW: 392.414736032486
• CID: 6021094
• PubChem ID: 16892523
• Update Time: 2025-06-25

N-3-(2-phenylmorpholin-4-yl)propyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-phenylmorpholin-4-yl)propyl-2-(trifluoromethyl)benzamide
• N-[3-(2-phenylmorpholin-4-yl)propyl]-2-(trifluoromethyl)benzamide
• 953915-09-8
• AKOS024490862
• N-(3-(2-phenylmorpholino)propyl)-2-(trifluoromethyl)benzamide
• F5022-0133
• VU0630075-1

• Inchi： 1S/C21H23F3N2O2/c22-21(23,24)18-10-5-4-9-17(18)20(27)25-11-6-12-26-13-14-28-19(15-26)16-7-2-1-3-8-16/h1-5,7-10,19H,6,11-15H2,(H,25,27)
• InChI Key： RLLSWYZCGGSZRD-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOC(C2=CC=CC=C2)C1)(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 392.17116247g/mol
• Monoisotopic Mass: 392.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.6Ų

Additional information on N-3-(2-phenylmorpholin-4-yl)propyl-2-(trifluoromethyl)benzamide

Professional Introduction to N-3-(2-phenylmorpholin-4-yl)propyl-2-(trifluoromethyl)benzamide (CAS No. 953915-09-8)

N-3-(2-phenylmorpholin-4-yl)propyl-2-(trifluoromethyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 953915-09-8, represents a convergence of advanced chemical synthesis and medicinal innovation. Its molecular architecture incorporates both phenylmorpholine and trifluoromethyl substituents, which are known for their ability to modulate pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further exploration in drug discovery.

The N-3-(2-phenylmorpholin-4-yl)propyl moiety in the compound's name suggests a linkage that could enhance solubility and bioavailability, critical factors in the development of therapeutic agents. The presence of the trifluoromethyl group, a common pharmacophore in modern drug design, indicates potential interactions with biological targets that may lead to improved efficacy and selectivity. These features have positioned this compound as an object of interest for researchers seeking to develop novel treatments for various diseases.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of morpholine derivatives due to their versatility and biological relevance. The phenylmorpholine scaffold is particularly noteworthy for its role in modulating neurotransmitter systems, which has implications for the treatment of neurological disorders. Studies have shown that compounds incorporating this moiety can exhibit potent effects on receptors such as serotonin and dopamine, making them valuable tools in the quest to develop new therapeutics.

The incorporation of the trifluoromethyl group into benzamide derivatives has also been extensively studied for its ability to enhance metabolic stability and binding affinity. This modification is particularly relevant in the context of central nervous system (CNS) drugs, where it can improve blood-brain barrier penetration. The combination of these features in N-3-(2-phenylmorpholin-4-yl)propyl-2-(trifluoromethyl)benzamide suggests a compound with the potential to address multiple therapeutic targets simultaneously.

The synthesis of this compound involves intricate organic transformations that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures that the desired product is obtained with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex carbon-carbon bonds present in the molecule. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovation in developing new drug candidates.

Evidence from preclinical studies indicates that N-3-(2-phenylmorpholin-4-yl)propyl-2-(trifluoromethyl)benzamide may exhibit a range of biological activities. For instance, its interaction with specific enzymes or receptors could lead to anti-inflammatory or analgesic effects. Additionally, its structural properties might make it suitable for applications in neuroprotection or cognitive enhancement. While these findings are preliminary, they underscore the compound's potential as a lead structure for further development.

The growing interest in this compound is also driven by its novelty and the lack of available alternatives with similar chemical profiles. In an era where drug resistance is becoming increasingly prevalent, the development of new molecular entities is crucial for addressing unmet medical needs. N-3-(2-phenylmorpholin-4-yl)propyl-2-(trifluoromethyl)benzamide stands out as a promising candidate that could fill this gap through its unique combination of structural features.

Ongoing research aims to elucidate the mechanisms by which this compound exerts its effects at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography are being employed to determine its three-dimensional structure and understand how it interacts with biological targets. These studies will provide valuable insights into its pharmacological properties and guide future modifications for improved therapeutic outcomes.

The potential applications of N-3-(2-phenylmorpholin-4-yl)propyl-2-(trifluoromethyl)benzamide extend beyond traditional therapeutic areas. Its structural motifs could be adapted for use in diagnostic imaging agents or biomarkers, offering new tools for disease detection and monitoring. Furthermore, its chemical versatility makes it a valuable scaffold for exploring structure-function relationships in drug design.

In conclusion, N-3-(2-phenylmorpholin-4-y1)propyl - 2 - (trifluoromethyl)benzamide (CAS No. 953915 - 09 - 8) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential biological activities. The combination of key moieties such as phenylmorpholine, trifluoromethyl,and benzamide offers a unique platform for developing novel therapeutics with broad applicability across multiple disease areas including neurological disorders . As research continues to uncover new insights into this compound's properties ,it is poised to play an important role in shaping future treatments .